Cas no 1730-97-8 (Butanal, 2-methyl-,(2S)-)

Butanal, 2-methyl-,(2S)- structure
Butanal, 2-methyl-,(2S)- structure
Product Name:Butanal, 2-methyl-,(2S)-
CAS No:1730-97-8
MF:C5H10O
MW:86.1323018074036
CID:118007
PubChem ID:6971249
Update Time:2025-04-18

Butanal, 2-methyl-,(2S)- Chemical and Physical Properties

Names and Identifiers

    • Butanal, 2-methyl-,(2S)-
    • S-2-Methylbutanal
    • (2S)-2-Methylbutanal
    • (S)-2-Methylbutyraldehyde
    • (2S)-2-Methylbutyraldehyde
    • [S,(+)]-2-Methylbutyraldehyde
    • (S)-2-methylbutanal
    • (2S)-2-methylbutyric aldehyde
    • BYGQBDHUGHBGMD-YFKPBYRVSA-N
    • (S)-2-methylbutyric aldehyde
    • (s)-(+)-2-methylbutanal
    • Q27160271
    • CHEBI:88414
    • (S)-alpha-methylbutyric aldehyde
    • 1730-97-8
    • DTXSID801346324
    • 2-methylbutanal
    • 2-methylbutyraldehyde
    • Inchi: 1S/C5H10O/c1-3-5(2)4-6/h4-5H,3H2,1-2H3/t5-/m0/s1
    • InChI Key: BYGQBDHUGHBGMD-YFKPBYRVSA-N
    • SMILES: O=C[C@@H](C)CC

Computed Properties

  • Exact Mass: 86.0732
  • Monoisotopic Mass: 86.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 41.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 1.1

Experimental Properties

  • PSA: 17.07

Butanal, 2-methyl-,(2S)- Related Literature

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